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Compound of Interest

Compound Name: Citronellyl Acetate

Cat. No.: B1623918

An In-depth Technical Guide to Citronellyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Citronellyl acetate is a naturally occurring monoterpene ester found in the essential oils of
various plants, including citronella, rose, and geranium. It is widely utilized in the fragrance and
flavor industries for its characteristic fresh, floral, and fruity aroma. Beyond its organoleptic
properties, citronellyl acetate has garnered significant interest in the scientific community for
its diverse biological activities. This technical guide provides a comprehensive overview of
citronellyl acetate, focusing on its chemical and physical properties, detailed synthesis and
analytical protocols, and its mechanisms of action in biological systems. This document is
intended to serve as a valuable resource for researchers and professionals in drug
development and related scientific fields.

Core Data Presentation
Chemical and Physical Properties

Citronellyl acetate (IUPAC name: 3,7-dimethyloct-6-en-1-yl acetate) is a well-characterized
compound with the following key identifiers and properties:
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Property Value Reference(s)
CAS Number 150-84-5 (1102131141
Molecular Formula C12H2202 [1][2][5][6]
Molecular Weight 198.30 g/mol [5][6]
Appearance Colorless liquid [1112]

Odor Fruity, floral, rosy [2]

Density 0.891 g/mL [1]

Boiling Point 240 °C [1]

Flash Point 103 °C [2]

Refractive Index 1.440 - 1.450 @ 20°C [1]

Solubility

Insoluble in water; soluble in )
alcohols and oils

Synthesis of Citronellyl Acetate

Citronellyl acetate can be synthesized through both chemical and enzymatic methods.

Enzymatic synthesis is often preferred for its specificity and milder reaction conditions.

Enzymatic Synthesis via Transesterification

This protocol is based on the lipase-catalyzed transesterification of citronellol.

Materials:

Citronellol

seedlings)

Acyl donor (e.g., vinyl acetate or geranyl acetate)

Lipase (e.g., from Pseudomonas fluorescens or crude acetone powder from black cumin

Organic solvent (e.g., n-hexane)
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e Screw-capped glass vials

e Shaking incubator or magnetic stirrer with temperature control
e Gas chromatograph (GC) for analysis

Procedure:

e Reaction Setup: In a screw-capped glass vial, prepare the reaction mixture by adding 0.25 M
of citronellol and 0.25 M of geranyl acetate.

e Solvent Addition: Add n-hexane to the reaction mixture to a total volume of 5 mL.
e Enzyme Addition: Add 250 mg of lipase to the reaction mixture.

 Incubation: Place the sealed vials in a shaking water bath at 40-41°C and shake for up to 72
hours.

o Sampling and Analysis: At predetermined time intervals (e.g., 1, 10, 24, 48, and 72 hours),
withdraw a sample from the reaction mixture for GC analysis to determine the yield of
citronellyl acetate.

e Product Isolation: After the reaction, the enzyme can be filtered out, and the solvent can be
removed under reduced pressure. The product can be further purified by column
chromatography if necessary.
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Enzymatic synthesis workflow of Citronellyl acetate.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS) is a standard and effective technique for
the identification and quantification of citronellyl acetate.

GC-MS Analysis

Instrumentation:
o Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890A series).
e Column: HP-5MS (30 m x 250 pum x 0.25 um) or equivalent.

Experimental Protocol:
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» Sample Preparation: Dilute the sample containing citronellyl acetate in n-hexane.

e GC Conditions:

[¢]

Injector Temperature: 250°C

[¢]

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.5 mL/min).

[e]

Injection Mode: Splitless.

o

Oven Temperature Program:
» [nitial temperature: 70°C, hold for 2 minutes.
» Ramp: Increase to 280°C at a rate of 10°C/min.
» Final hold: Hold at 280°C for 5 minutes.
» MS Conditions:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 500.
o lon Source Temperature: 230°C.
o Quadrupole Temperature: 150°C.

o Data Analysis: Identify citronellyl acetate based on its retention time and comparison of its
mass spectrum with a reference library. Quantification can be performed using a calibration
curve with a known standard.

Biological Activities and Signaling Pathways

Citronellyl acetate has demonstrated several biological activities, including antinociceptive
and pro-apoptotic effects.

Antinociceptive Activity
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Citronellyl acetate has been shown to possess pain-relieving properties. Its antinociceptive
mechanism is believed to involve the modulation of several ion channels and protein kinases.

[1]

Proposed Signaling Pathway: Citronellyl acetate is thought to exert its antinociceptive effects
by interacting with Transient Receptor Potential (TRP) channels, specifically TRPV1 and
TRPMS8, and Acid-Sensing lon Channels (ASICs).[1] The activation or modulation of these
channels can influence neuronal excitability and pain signaling. Additionally, the involvement of
Protein Kinase C (PKC) and Protein Kinase A (PKA) suggests that citronellyl acetate may
interfere with intracellular signaling cascades that sensitize nociceptors.[1]
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Proposed antinociceptive signaling pathway of Citronellyl acetate.
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Pro-apoptotic Activity

Citronellyl acetate has been observed to induce apoptosis in human hepatoma cells.[4] While
the precise pathway for citronellyl acetate is under investigation, a plausible mechanism
involves the modulation of key signaling pathways that are often dysregulated in hepatocellular

carcinoma.

Plausible Signaling Pathway: In the context of hepatocellular carcinoma, apoptosis is often
evaded through the activation of survival pathways like JAK/STAT and NF-kB. A potential
mechanism for a pro-apoptotic agent like citronellyl acetate could involve the inhibition of
these pathways. This would lead to a decrease in the expression of anti-apoptotic proteins
(e.g., Bcl-2, Mcl-1) and an increase in the activity of pro-apoptotic proteins (e.g., Bax, Bak).
This shift in balance ultimately triggers the activation of the caspase cascade (initiator
caspases like caspase-9 and executioner caspases like caspase-3), leading to programmed

cell death.
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Plausible pro-apoptotic signaling pathway in hepatoma cells.
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Conclusion

Citronellyl acetate is a versatile molecule with significant applications in both industrial and
research settings. Its well-defined chemical properties and established synthesis routes make it
readily accessible for study. The emerging evidence of its biological activities, particularly its
antinociceptive and pro-apoptotic effects, highlights its potential as a lead compound in drug
discovery and development. Further research into its specific molecular targets and signaling
pathways is warranted to fully elucidate its therapeutic potential. This guide provides a
foundational resource for scientists and researchers to build upon in their exploration of
citronellyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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